Cas no 1804034-43-2 (Methyl 2-iodobenzo[d]oxazole-6-acetate)

Methyl 2-iodobenzo[d]oxazole-6-acetate structure
1804034-43-2 structure
Product Name:Methyl 2-iodobenzo[d]oxazole-6-acetate
CAS No:1804034-43-2
MF:C10H8INO3
MW:317.079895019531
CID:4819294
Update Time:2023-08-19

Methyl 2-iodobenzo[d]oxazole-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-iodobenzo[d]oxazole-6-acetate
    • Inchi: 1S/C10H8INO3/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3
    • InChI Key: YUGZBNDDBSCAOF-UHFFFAOYSA-N
    • SMILES: IC1=NC2=CC=C(C=C2O1)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3

Methyl 2-iodobenzo[d]oxazole-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002264-250mg
Methyl 2-iodobenzo[d]oxazole-6-acetate
1804034-43-2 98%
250mg
$5,574.88 2022-04-02
Alichem
A081002264-500mg
Methyl 2-iodobenzo[d]oxazole-6-acetate
1804034-43-2 98%
500mg
$7,067.29 2022-04-02
Alichem
A081002264-1g
Methyl 2-iodobenzo[d]oxazole-6-acetate
1804034-43-2 98%
1g
$13,814.23 2022-04-02
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